![molecular formula C20H22FN3O3 B279225 2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide](/img/structure/B279225.png)
2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide
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Overview
Description
2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide, also known as MZ1, is a small molecule inhibitor that has shown potential as a therapeutic agent for cancer treatment.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide involves the inhibition of Hsp90, which is a chaperone protein that plays a key role in protein folding and stabilization. Hsp90 is overexpressed in many cancer cells and is essential for the stability of many oncogenic proteins. This compound binds to the ATP-binding site of Hsp90 and disrupts its function, leading to the degradation of these oncogenic proteins and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in cancer cells. It inhibits the growth and proliferation of cancer cells by inducing apoptosis and disrupting the function of Hsp90. This compound has also been shown to have anti-angiogenic effects, which can inhibit the formation of new blood vessels that are necessary for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide is its specificity for Hsp90, which makes it an attractive therapeutic agent for cancer treatment. However, this compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity to normal cells. These limitations can be overcome by using appropriate solvents and optimizing the dosage and administration of this compound.
Future Directions
There are many future directions for the research and development of 2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide. One direction is to optimize the synthesis method and improve the yield and purity of the final product. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models and human clinical trials. Furthermore, the combination of this compound with other therapeutic agents, such as chemotherapy and immunotherapy, may enhance its efficacy and reduce its toxicity. Finally, the identification of biomarkers that predict the response to this compound may improve patient selection and personalize cancer treatment.
Synthesis Methods
The synthesis of 2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide involves several steps, including the preparation of the starting materials, the coupling reaction, and the final purification. The starting materials include 2-fluoro-N-(2-aminophenyl)benzamide and N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)isobutyric acid. These two compounds are coupled using an appropriate coupling reagent, such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt), to form the desired product. The final product is then purified using column chromatography or recrystallization.
Scientific Research Applications
2-fluoro-N-(2-{[2-(morpholin-4-yl)ethyl]carbamoyl}phenyl)benzamide has been extensively studied for its potential as a therapeutic agent for cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and melanoma. This compound acts by targeting the protein Hsp90, which is involved in the folding and stabilization of many oncogenic proteins. By inhibiting Hsp90, this compound induces the degradation of these oncogenic proteins, leading to apoptosis of cancer cells.
Properties
Molecular Formula |
C20H22FN3O3 |
---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
2-[(2-fluorobenzoyl)amino]-N-(2-morpholin-4-ylethyl)benzamide |
InChI |
InChI=1S/C20H22FN3O3/c21-17-7-3-1-5-15(17)20(26)23-18-8-4-2-6-16(18)19(25)22-9-10-24-11-13-27-14-12-24/h1-8H,9-14H2,(H,22,25)(H,23,26) |
InChI Key |
QEEPXSHOUBCRGQ-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCNC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
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